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Compound of Interest

Compound Name: (2,2'-Bipyridine)nickel dichloride

Cat. No.: B6291110 Get Quote

An In-depth Technical Guide on the Synthesis and Characterization of (2,2'-Bipyridine)nickel
dichloride

For Researchers, Scientists, and Drug Development
Professionals
(2,2'-Bipyridine)nickel dichloride, often abbreviated as [Ni(bpy)Cl₂], is a coordination

compound of significant interest in various chemical fields. Its utility spans catalysis in organic

synthesis, including hydrogenation, hydrocarbon coupling, and polymerization reactions, to its

role as a building block in supramolecular chemistry and materials science.[1] The complex

features a central nickel(II) ion, which possesses a d⁸ electronic configuration, coordinated to a

bidentate 2,2'-bipyridine ligand and two chloride ligands.[2] This guide provides a

comprehensive overview of its synthesis and detailed characterization methodologies.

Synthesis of [Ni(bpy)Cl₂]
The most common and direct method for synthesizing [Ni(bpy)Cl₂] involves the reaction of a

nickel(II) chloride salt with 2,2'-bipyridine in a suitable solvent.[2] The reaction is typically

performed by combining equimolar amounts of the reactants.[2]

The general reaction is: NiCl₂·6H₂O + C₁₀H₈N₂ → [Ni(C₁₀H₈N₂)Cl₂] + 6H₂O

The choice of solvent is crucial and affects reaction rate, yield, and purity.[2] Ethanol and

methanol are frequently used as they effectively dissolve the reactants and facilitate the
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precipitation of the product complex.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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